N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C16H16F3N3O2/c17-16(18,19)24-13-6-4-11(5-7-13)15(23)20-9-12-10-21-22-8-2-1-3-14(12)22/h4-7,10H,1-3,8-9H2,(H,20,23)
• InChI Key: LGFVXLIEKVSRIX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNC(=O)C3=CC=C(C=C3)OC(F)(F)F)C1
• Molecular Formula: C16H16F3N3O2
• Molecular Weight: 339.31 g/mol

Description

N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C16H16F3N3O2 and its molecular weight is 339.318. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Catalyst-Free Synthesis of Derivatives : Benzamide derivatives, including compounds similar to N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-4-(trifluoromethoxy)benzamide, have been synthesized via a catalyst-free 1,3-dipolar cycloaddition and rearrangement, demonstrating the possibility of efficient, mild-condition synthesis of such compounds (Liu et al., 2014).

• Synthesis Involving Benzoic Acid Chloride : Another research approach involved the condensation of benzoic acid chloride with pyridines, leading to the synthesis of related benzamide compounds, showcasing diverse synthetic methods and potential for tailored modifications (Srivastava et al., 2017).

Chemical Properties and Reactions

• Intermolecular Interactions : The study of crystal structures and hydrogen bonding in similar compounds has revealed significant information about intermolecular interactions, crucial for understanding the chemical behavior and potential applications of these benzamides (Wang et al., 2014).

• Hydroboration of N-Heteroaromatics : Research on the hydroboration of pyridines, a process related to the chemical modification of such benzamides, highlights the potential for selective chemical transformations, impacting the development of new pharmaceuticals or materials (Liu et al., 2018).

Application in Pharmacology

• Glycine Transporter Inhibition : A compound structurally related to this compound has been identified as a potent glycine transporter 1 inhibitor, suggesting potential applications in neuroscience and pharmacology (Yamamoto et al., 2016).

• Blood Coagulation Factor Inhibition : Another related compound demonstrated efficacy as an inhibitor of blood coagulation factor Xa, indicating potential therapeutic applications in the treatment of thrombotic disorders (Pinto et al., 2006).